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Compound of Interest

Compound Name: 4-Chloro-N-methylaniline

Cat. No.: B146314 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. Certified Reference Materials (CRMs) play a

critical role in ensuring the quality and validity of these measurements. This guide provides a

comprehensive comparison of commercially available CRMs for a range of substituted anilines,

offering insights into their specifications, applications, and the rigorous process behind their

certification.

Substituted anilines are a class of compounds widely used as intermediates in the synthesis of

pharmaceuticals, dyes, pesticides, and polymers. Their accurate quantification is essential for

process control, quality assurance, and regulatory compliance. This guide compares CRMs

from various reputable suppliers to aid in the selection of the most appropriate material for your

analytical needs.

Comparison of Certified Reference Materials for
Substituted Anilines
The following table summarizes the key characteristics of certified reference materials available

for various substituted anilines. The data has been compiled from information provided by

leading suppliers in the field.
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The Certification Workflow for Reference Materials
The production of a Certified Reference Material is a meticulous process governed by

international standards, primarily ISO 17034.[2] This standard ensures the competence of

reference material producers and the quality and traceability of their products. The following

diagram illustrates the key stages in the certification workflow of a substituted aniline CRM.
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Figure 1: General Workflow for the Certification of a Substituted Aniline CRM

1. Planning & Raw Material Selection

2. Production & Homogeneity
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4. Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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